Cas no 2228244-81-1 (7-(3-methoxyazetidin-3-yl)methylquinoline)

• Product Name: 7-(3-methoxyazetidin-3-yl)methylquinoline
• CAS No: 2228244-81-1
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5996035
• PubChem ID: 165657735
• Update Time: 2025-08-04

7-(3-methoxyazetidin-3-yl)methylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-(3-methoxyazetidin-3-yl)methylquinoline
• EN300-1758776
• 2228244-81-1
• 7-[(3-methoxyazetidin-3-yl)methyl]quinoline

• Inchi： 1S/C14H16N2O/c1-17-14(9-15-10-14)8-11-4-5-12-3-2-6-16-13(12)7-11/h2-7,15H,8-10H2,1H3
• InChI Key： NCXVAEJKCLXPFC-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC3=CC=CN=C3C=2)CNC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.2Ų

Additional information on 7-(3-methoxyazetidin-3-yl)methylquinoline

Comprehensive Overview of 7-(3-methoxyazetidin-3-yl)methylquinoline (CAS No. 2228244-81-1): Properties, Applications, and Research Insights

The compound 7-(3-methoxyazetidin-3-yl)methylquinoline (CAS No. 2228244-81-1) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its molecular characteristics, synthesis pathways, and emerging roles in drug discovery, aligning with current trends in small-molecule therapeutics and medicinal chemistry.

Structurally, 7-(3-methoxyazetidin-3-yl)methylquinoline combines a quinoline core with a 3-methoxyazetidine moiety, offering distinct electronic and steric properties. The presence of the azetidine ring—a four-membered nitrogen heterocycle—enhances its conformational rigidity, a trait increasingly valued in the design of targeted inhibitors and bioactive scaffolds. Researchers have explored its utility in modulating protein-protein interactions, particularly in kinase inhibition, a hot topic in oncology and inflammation research.

Recent studies highlight the compound's relevance in addressing drug resistance, a critical challenge in modern therapeutics. Its methoxyazetidine group may improve metabolic stability, a key focus in ADME optimization (Absorption, Distribution, Metabolism, Excretion). This aligns with frequent search queries like "how to improve drug half-life" or "strategies for metabolic stability in drug design", reflecting industry priorities.

Synthetic routes to 7-(3-methoxyazetidin-3-yl)methylquinoline often involve Pd-catalyzed cross-coupling or reductive amination techniques, methods widely discussed in green chemistry forums. The compound's solubility and crystallinity properties make it a candidate for cocrystal engineering, another trending area in formulation science. Such attributes respond to common search terms like "API solubility enhancement methods".

In the context of AI-driven drug discovery, this molecule exemplifies the shift toward fragment-based drug design. Computational models predict its potential as a privileged structure for GPCR targeting, addressing popular queries about "machine learning in hit identification". Its logP and H-bonding capacity also make it a case study for property-based screening algorithms.

Ongoing investigations explore its role in neurodegenerative disease research, particularly as a chaperone modulator. This connects with rising public interest in "new Alzheimer's disease targets". The methoxyazetidine group's potential to cross the blood-brain barrier further fuels such applications, echoing searches for "CNS-penetrant molecules".

From a commercial perspective, CAS No. 2228244-81-1 represents the growing market for high-value building blocks in contract research organizations. Its patent landscape reveals activity in kinase inhibitor portfolios, correlating with industry demand for "novel IP-protected scaffolds". Analytical methods like HPLC purity profiling and LC-MS characterization are routinely applied, topics frequently searched by quality control specialists.

Environmental and safety profiles of 7-(3-methoxyazetidin-3-yl)methylquinoline adhere to REACH compliance standards, with studies confirming its stability under ICH accelerated degradation conditions. These aspects address regulatory-focused queries such as "impurity profiling guidelines" and "forced degradation studies".

In summary, 7-(3-methoxyazetidin-3-yl)methylquinoline exemplifies the convergence of structural innovation and therapeutic potential. Its study responds to multiple contemporary research vectors—from computational chemistry to formulation science—making it a compound of enduring interest across academic and industrial spheres.